Cas no 33849-58-0 (Sulfuric acid,scandium(3+) salt (3:2), hydrate (8CI,9CI))

• Product Name: Sulfuric acid,scandium(3+) salt (3:2), hydrate (8CI,9CI)
• CAS No: 33849-58-0
• MF: H₂O₁₃S₃Sc₂
• MW: 396.114897251129
• CID: 294479
• PubChem ID: 91886289
• Update Time: 2025-10-30

Sulfuric acid,scandium(3+) salt (3:2), hydrate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,scandium(3+) salt (3:2), hydrate (8CI,9CI)
• LogP
• 33849-58-0
• Scandium(III) sulfate xhydrate
• SCANDIUM SULFATE HYDRATE/ 99.9%
• SCANDIUM SULFATE HYDRATE/
• SY317525
• Scandium(III) sulfate hydrate
• MFCD00149853
• scandium(3+);trisulfate;hydrate
• DISCANDIUM(3+) HYDRATE TRISULFATE

• Inchi： 1S/3H2O4S.H2O.2Sc/c3*1-5(2,3)4;;;/h3*(H2,1,2,3,4);1H2;;/q;;;;2*+3/p-6
• InChI Key： KIQVPLYNCRMUIJ-UHFFFAOYSA-H
• SMILES： [Sc+3].[Sc+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].O

Computed Properties

• Exact Mass: 395.77746
• Monoisotopic Mass: 395.77757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 267Ų

Experimental Properties

• PSA: 272.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives

Additional information on Sulfuric acid,scandium(3+) salt (3:2), hydrate (8CI,9CI)

Exploring Sulfuric acid, scandium(3+) salt (3:2), hydrate (8CI,9CI) (CAS No. 33849-58-0): Properties, Applications, and Innovations

Sulfuric acid, scandium(3+) salt (3:2), hydrate (8CI,9CI), identified by its CAS No. 33849-58-0, is a specialized inorganic compound that has garnered significant attention in advanced material science and industrial applications. This compound, often referred to as scandium sulfate hydrate, combines the unique properties of scandium with the versatility of sulfate chemistry, making it a subject of interest for researchers and engineers alike. Its molecular structure and hydration state contribute to its stability and reactivity, which are critical for its use in high-performance applications.

One of the most compelling aspects of scandium sulfate hydrate is its role in emerging technologies. Scandium, a rare-earth element, is known for its ability to enhance the properties of materials, such as improving the strength and durability of aluminum alloys. When incorporated into sulfate salts, scandium’s benefits are further amplified, making Sulfuric acid, scandium(3+) salt (3:2), hydrate a valuable component in aerospace, automotive, and energy storage systems. Recent studies have also explored its potential in solid oxide fuel cells (SOFCs), where its ionic conductivity and thermal stability are highly advantageous.

The compound’s hydrate form adds another layer of functionality, as water molecules within the crystal lattice can influence its solubility and reactivity. This makes CAS No. 33849-58-0 particularly useful in aqueous-based processes, such as catalysis and electrochemical applications. Researchers are actively investigating its use in green chemistry initiatives, where its efficiency and low environmental impact align with global sustainability goals. For instance, scandium-based catalysts derived from this compound have shown promise in reducing energy consumption in industrial processes.

In the context of user-searched topics, questions like "What are the uses of scandium sulfate?" or "How does scandium improve material performance?" highlight the growing curiosity about this compound. Addressing these queries, Sulfuric acid, scandium(3+) salt (3:2), hydrate is not only a subject of academic research but also a practical solution for modern challenges. Its applications in lightweight materials, for example, are directly relevant to industries seeking to reduce carbon footprints and improve fuel efficiency.

From a technical standpoint, the synthesis and handling of scandium sulfate hydrate require precision due to its sensitivity to environmental conditions. Proper storage and handling protocols ensure its integrity and performance in end-use applications. Analytical techniques such as X-ray diffraction (XRD) and thermogravimetric analysis (TGA) are commonly employed to characterize its purity and hydration state, which are critical for quality control.

Looking ahead, the demand for CAS No. 33849-58-0 is expected to rise as advancements in material science and renewable energy technologies continue to evolve. Its unique combination of scandium’s properties and sulfate’s versatility positions it as a key player in next-generation innovations. Whether in the development of high-strength alloys or sustainable energy solutions, Sulfuric acid, scandium(3+) salt (3:2), hydrate exemplifies the intersection of chemistry and cutting-edge technology.

In summary, Sulfuric acid, scandium(3+) salt (3:2), hydrate (8CI,9CI) is more than just a chemical compound—it’s a catalyst for innovation. Its multifaceted applications and alignment with contemporary industrial needs make it a topic of enduring relevance. As research progresses, its potential to address some of the most pressing challenges in science and engineering will undoubtedly expand, solidifying its place in the future of advanced materials.